Cas no 892592-69-7 ((thiophen-2-yl)methyl(thiophen-3-yl)methylamine)

• Product Name: (thiophen-2-yl)methyl(thiophen-3-yl)methylamine
• CAS No: 892592-69-7
• MF: C₁₀H₁₁NS₂
• MW: 209.33103966713
• CID: 5234160
• PubChem ID: 4723842
• Update Time: 2026-03-08

(thiophen-2-yl)methyl(thiophen-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, N-(2-thienylmethyl)-
• (thiophen-2-yl)methyl(thiophen-3-yl)methylamine

• Inchi： 1S/C10H11NS2/c1-2-10(13-4-1)7-11-6-9-3-5-12-8-9/h1-5,8,11H,6-7H2
• InChI Key： MXKWGZGTQFVEOI-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CNCC1SC=CC=1

Additional information on (thiophen-2-yl)methyl(thiophen-3-yl)methylamine

Compound CAS No. 892592-69-7: (Thiophen-2-yl)methyl(Thiophen-3-yl)methylamine

The compound with CAS No. 892592-69-7, commonly referred to as (Thiophen-2-yl)methyl(Thiophen-3-yl)methylamine, is a unique organic compound characterized by its structure containing two thiophene rings connected via a methylene group to an amine functional group. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its potential applications and intriguing chemical properties.

Thiophene, a five-membered heterocyclic aromatic compound with one sulfur atom, is a key structural component of this molecule. The presence of two thiophene rings at positions 2 and 3 introduces electronic and steric effects that influence the compound's reactivity and stability. Recent studies have highlighted the importance of thiophene-containing compounds in various applications, including their role as building blocks for advanced materials such as organic semiconductors and sensors.

The amine functional group in this compound adds another layer of complexity to its chemical behavior. Amines are known for their nucleophilic properties, making them valuable in catalysis and as intermediates in organic synthesis. The combination of thiophene rings and an amine group creates a molecule with potential for hydrogen bonding, which can be exploited in drug design and supramolecular chemistry.

Recent research has focused on the synthesis and characterization of (Thiophen-2-yl)methyl(Thiophen-3-yl)methylamine. One study reported a novel synthetic route involving the coupling of thiophene derivatives with primary amines under specific reaction conditions. This method not only enhances the yield but also provides insights into the control of regioselectivity in such reactions.

In terms of applications, this compound has shown promise in the development of new materials for electronic devices. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it a candidate for use in nanotechnology and surface modification. Additionally, its electronic properties have been studied for potential use in organic light-emitting diodes (OLEDs) and photovoltaic cells.

Another area of interest is the biological activity of (Thiophen-2-yl)methyl(Thiophen-3-yl)methylamine. Preliminary studies suggest that this compound may exhibit antioxidant properties, which could be beneficial in pharmaceutical applications. However, further research is needed to fully understand its bioavailability and toxicity profile.

From an environmental perspective, the stability and biodegradability of this compound are critical factors. Recent investigations have explored its degradation pathways under different environmental conditions, providing valuable information for risk assessment and waste management strategies.

In conclusion, (Thiophen-2-yl)methyl(Thiophen-3-yl)methylamine (CAS No. 892592-69-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, reactivity, and properties make it an interesting subject for ongoing research and development efforts.